Cas no 53588-06-0 (1,1'-Biphenyl, 2-chloro-4'-(1-chloroethyl)-)

1,1'-Biphenyl, 2-chloro-4'-(1-chloroethyl)- structure
53588-06-0 structure
Product Name:1,1'-Biphenyl, 2-chloro-4'-(1-chloroethyl)-
CAS No:53588-06-0
MF:C14H12Cl2
MW:251.151082038879
CID:356916
PubChem ID:20348760
Update Time:2025-04-19

1,1'-Biphenyl, 2-chloro-4'-(1-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 2-chloro-4'-(1-chloroethyl)-
    • 1-chloro-2-[4-(1-chloroethyl)phenyl]benzene
    • SCHEMBL11446125
    • QJCZAGAGPGJJBF-UHFFFAOYSA-N
    • 2-Chloro-4'-(1-chloroethyl)-1,1'-biphenyl
    • 1-(2'-chloro-4-biphenylyl)-1-chloro-ethane
    • DTXSID80605794
    • 53588-06-0
    • Inchi: 1S/C14H12Cl2/c1-10(15)11-6-8-12(9-7-11)13-4-2-3-5-14(13)16/h2-10H,1H3
    • InChI Key: QJCZAGAGPGJJBF-UHFFFAOYSA-N
    • SMILES: ClC(C)C1C=CC(=CC=1)C1C=CC=CC=1Cl

Computed Properties

  • Exact Mass: 250.03176
  • Monoisotopic Mass: 250.0316058g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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